Cas no 1803765-95-8 (2-Fluoro-4-iodo-6-nitropyridine)

• Product Name: 2-Fluoro-4-iodo-6-nitropyridine
• CAS No: 1803765-95-8
• MF: C₅H₂FIN₂O₂
• MW: 267.984456539154
• CID: 4802439
• Update Time: 2025-10-29

2-Fluoro-4-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodo-6-nitropyridine

• Inchi： 1S/C5H2FIN2O2/c6-4-1-3(7)2-5(8-4)9(10)11/h1-2H
• InChI Key： VVARQWCLUHBQHL-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 2-Fluoro-4-iodo-6-nitropyridine

Introduction to 2-Fluoro-4-iodo-6-nitropyridine (CAS No. 1803765-95-8)

2-Fluoro-4-iodo-6-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1803765-95-8, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications.

The structural features of 2-Fluoro-4-iodo-6-nitropyridine make it an invaluable intermediate in the synthesis of various pharmacologically active molecules. The presence of both fluorine and iodine substituents on the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These properties have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the medicinal applications of fluorinated and iodinated pyridines. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug molecules. Similarly, the iodine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The nitro group further contributes to the compound's reactivity, enabling reduction to amino groups or diazotization for subsequent derivatization.

One of the most compelling aspects of 2-Fluoro-4-iodo-6-nitropyridine is its utility in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of this compound, researchers have been able to develop novel inhibitors with improved selectivity and potency. For instance, recent studies have demonstrated its application in generating pyridine-based scaffolds that exhibit inhibitory activity against tyrosine kinases, such as Janus kinases (JAKs) and Bruton's tyrosine kinase (BTK).

The agrochemical industry has also benefited from the use of 2-Fluoro-4-iodo-6-nitropyridine as a precursor in the development of advanced pesticides and herbicides. The structural motifs present in this compound contribute to its ability to interact with biological targets in pests and weeds, thereby providing effective crop protection solutions. Researchers have reported its incorporation into systemic insecticides that target specific enzymes involved in insect metabolism, offering a more sustainable approach to pest management.

From a synthetic chemistry perspective, 2-Fluoro-4-iodo-6-nitropyridine exemplifies the importance of heterocyclic compounds in modern drug discovery. Its unique combination of substituents allows for diverse synthetic pathways, enabling chemists to explore new chemical space with unprecedented flexibility. This has led to the development of innovative synthetic strategies that are adaptable to other related compounds, fostering advancements across multiple disciplines.

The growing interest in fluorinated nitropyridines is further underscored by their presence in several clinical trial candidates and marketed drugs. These compounds have shown promise in treating a range of diseases, from infectious disorders to neurological conditions. The ability to fine-tune their properties through structural modifications has made them attractive candidates for further development by pharmaceutical companies worldwide.

In conclusion, 2-Fluoro-4-iodo-6-nitropyridine (CAS No. 1803765-95-8) represents a cornerstone in contemporary medicinal chemistry due to its multifaceted utility as a synthetic intermediate. Its role in developing kinase inhibitors and agrochemicals highlights its significance in addressing global health and agricultural challenges. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific innovation for years to come.